Cas no 2137548-19-5 (1H-Pyrrolo[2,3-b]pyridine, 5-ethenyl-3-methyl-)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine, 5-ethenyl-3-methyl-
• CAS No: 2137548-19-5
• MF: C₁₀H₁₀N₂
• MW: 158.199801921844
• CID: 5297862
• Update Time: 2025-05-19

1H-Pyrrolo[2,3-b]pyridine, 5-ethenyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine, 5-ethenyl-3-methyl-

• Inchi： 1S/C10H10N2/c1-3-8-4-9-7(2)5-11-10(9)12-6-8/h3-6H,1H2,2H3,(H,11,12)
• InChI Key： TWOPWCYAPPJBOJ-UHFFFAOYSA-N
• SMILES： C12NC=C(C)C1=CC(C=C)=CN=2

Additional information on 1H-Pyrrolo[2,3-b]pyridine, 5-ethenyl-3-methyl-

5-Ethenyl-3-methyl-1H-Pyrrolo[2,3-b]pyridine (CAS No. 2137548-19-5)

5-Ethenyl-3-methyl-1H-Pyrrolo[2,3-b]pyridine (CAS No. 2137548-19-5) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities and potential therapeutic applications.

The chemical structure of 5-Ethenyl-3-methyl-1H-Pyrrolo[2,3-b]pyridine is characterized by a fused pyrrole and pyridine ring system, with a methyl group at the 3-position and an ethenyl group at the 5-position. This specific arrangement of functional groups imparts unique properties to the molecule, making it an attractive candidate for various chemical and biological studies.

Recent research has highlighted the potential of 5-Ethenyl-3-methyl-1H-Pyrrolo[2,3-b]pyridine in the development of novel therapeutic agents. Studies have shown that this compound exhibits significant anti-inflammatory and antioxidant properties, which are crucial for the treatment of various diseases such as arthritis, neurodegenerative disorders, and cardiovascular diseases.

In addition to its biological activities, 5-Ethenyl-3-methyl-1H-Pyrrolo[2,3-b]pyridine has been explored for its potential as a lead compound in drug discovery. Its ability to modulate key biological pathways and targets makes it a valuable starting point for the development of more potent and selective drugs. For instance, researchers have investigated its interactions with enzymes involved in inflammation and oxidative stress, providing insights into its mechanism of action.

The synthesis of 5-Ethenyl-3-methyl-1H-Pyrrolo[2,3-b]pyridine has been optimized using modern synthetic techniques, ensuring high yields and purity. Various methods have been reported in the literature, including palladium-catalyzed cross-coupling reactions and multistep synthetic routes. These advancements have facilitated the large-scale production of the compound, making it more accessible for both academic and industrial research.

Furthermore, 5-Ethenyl-3-methyl-1H-Pyrrolo[2,3-b]pyridine has shown promise in preclinical studies as a potential treatment for cancer. Its ability to inhibit cell proliferation and induce apoptosis in cancer cells has been demonstrated in several in vitro and in vivo models. These findings suggest that this compound could be a valuable addition to the arsenal of anticancer agents currently under development.

In conclusion, 5-Ethenyl-3-methyl-1H-Pyrrolo[2,3-b]pyridine (CAS No. 2137548-19-5) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it an exciting area of focus for scientists and researchers worldwide. As ongoing studies continue to uncover new properties and applications, this compound is poised to play a significant role in the development of innovative therapeutic solutions.